Cas no 1179827-93-0 (N-(2,3-dihydro-1H-inden-5-yl)methylcyclopentanamine)

• Product Name: N-(2,3-dihydro-1H-inden-5-yl)methylcyclopentanamine
• CAS No: 1179827-93-0
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 5176965
• PubChem ID: 50988042
• Update Time: 2025-05-19

N-(2,3-dihydro-1H-inden-5-yl)methylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-(indan-5-ylmethyl)cyclopentanamine
• N-(2,3-dihydro-1H-inden-5-ylmethyl)cyclopentanamine
• SB74326
• N-[(2,3-dihydro-1H-inden-5-yl)methyl]cyclopentanamine
• 1H-Indene-5-methanamine, N-cyclopentyl-2,3-dihydro-
• N-(2,3-dihydro-1H-inden-5-yl)methylcyclopentanamine

• Inchi： 1S/C15H21N/c1-2-7-15(6-1)16-11-12-8-9-13-4-3-5-14(13)10-12/h8-10,15-16H,1-7,11H2
• InChI Key： VSGHLEQMUAVTLO-UHFFFAOYSA-N
• SMILES： N(CC1C=CC2CCCC=2C=1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 12

Additional information on N-(2,3-dihydro-1H-inden-5-yl)methylcyclopentanamine

Introduction to N-(2,3-dihydro-1H-inden-5-yl)methylcyclopentanamine (CAS No. 1179827-93-0)

N-(2,3-dihydro-1H-inden-5-yl)methylcyclopentanamine, identified by the CAS number 1179827-93-0, is a significant compound in the realm of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The indene moiety and the cyclopentanamine group contribute to its distinct pharmacological profile, making it a subject of interest for further exploration.

The compound's structure consists of a 2,3-dihydro-1H-inden-5-yl substituent attached to a methylcyclopentanamine backbone. This arrangement suggests potential interactions with biological targets, which has been a focus of recent studies. The indene ring system is known for its ability to engage in π-stacking interactions, a feature that could be exploited in drug design to enhance binding affinity and selectivity.

In recent years, there has been a surge in research aimed at developing novel pharmacophores that can modulate neurological and cardiovascular functions. N-(2,3-dihydro-1H-inden-5-yl)methylcyclopentanamine has emerged as a promising candidate in this context. Its structural features hint at potential applications in the treatment of conditions such as depression, anxiety, and neurodegenerative disorders. The cyclopentanamine moiety is particularly noteworthy, as it is a common pharmacophore found in many psychoactive drugs.

One of the most compelling aspects of this compound is its potential to interact with serotonin receptors. Serotonin receptor modulation is a key target in the development of antidepressants and anxiolytics. The indene ring's ability to form stable complexes with these receptors could lead to the development of more effective therapeutics with improved side effect profiles. Preliminary computational studies have suggested that N-(2,3-dihydro-1H-inden-5-yl)methylcyclopentanamine may exhibit high affinity for serotonin 5-HT1A and 5-HT2A receptors, which are critical targets in the treatment of mood disorders.

The synthesis of N-(2,3-dihydro-1H-inden-5-yl)methylcyclopentanamine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of the indene core. Additionally, stereocontrol strategies have been employed to ensure the correct configuration of the cyclopentanamine group.

In vitro studies have begun to elucidate the pharmacological properties of N-(2,3-dihydro-1H-inden-5-yl)methylcyclopentanamine. Initial findings suggest that it may possess significant antidepressant-like effects. These effects are likely mediated through interactions with serotonin receptors, as well as potential additional mechanisms involving other neurotransmitter systems. The compound's ability to cross the blood-brain barrier is also an important consideration, as this property is crucial for therapeutic efficacy.

The potential therapeutic applications of N-(2,3-dihydro-1H-inden-5-yl)methylcyclopentanamine extend beyond mood disorders. Research is ongoing into its possible role in managing chronic pain and neuroinflammatory conditions. The structural features that make it attractive for serotonin receptor modulation may also be relevant for other neurological targets. For instance, interactions with opioid receptors have been hypothesized based on its structural similarity to known analgesics.

Ethical considerations are paramount when developing new pharmaceuticals. N-(2,3-dihydro-1H-inden-5-yl)methylcyclopentanamine must be subjected to rigorous safety testing before it can be considered for clinical use. This includes acute toxicity studies, long-term efficacy trials, and assessments of potential side effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential to ensure that this compound reaches its full therapeutic potential while minimizing risks.

The future of N-(2,3-dihydro-1H-inden-5-yl)methylcyclopentanamine looks promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic avenues. Advances in drug discovery technologies, such as high-throughput screening and structure-based drug design, will likely play a crucial role in this process. By leveraging these tools, scientists hope to refine the compound's activity profile and develop derivatives with enhanced efficacy and reduced side effects.

In conclusion, N-(2,3-dihydro-1H-inden-5-yl)methylcyclopentanamine (CAS No. 1179827-93) represents a significant advancement in pharmaceutical research. Its unique structure and potential interactions with key biological targets make it a valuable candidate for further development. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for addressing a range of neurological and cardiovascular disorders.